Cas no 2229420-82-8 (1-2-(2-bromo-3-fluorophenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2-bromo-3-fluorophenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229420-82-8
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 6602627
• PubChem ID: 165965253
• Update Time: 2025-10-24

1-2-(2-bromo-3-fluorophenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-3-fluorophenyl)propan-2-ylcyclopropan-1-amine
• 2229420-82-8
• 1-[2-(2-bromo-3-fluorophenyl)propan-2-yl]cyclopropan-1-amine
• EN300-1904219

• Inchi： 1S/C12H15BrFN/c1-11(2,12(15)6-7-12)8-4-3-5-9(14)10(8)13/h3-5H,6-7,15H2,1-2H3
• InChI Key： QXELFLCSSGHUSL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C)(C)C1(CC1)N)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2-bromo-3-fluorophenyl)propan-2-ylcyclopropan-1-amine

Research Brief on 1-2-(2-bromo-3-fluorophenyl)propan-2-ylcyclopropan-1-amine (CAS: 2229420-82-8)

The compound 1-2-(2-bromo-3-fluorophenyl)propan-2-ylcyclopropan-1-amine (CAS: 2229420-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine scaffold and halogenated phenyl group, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 1-2-(2-bromo-3-fluorophenyl)propan-2-ylcyclopropan-1-amine, with particular emphasis on improving its yield and purity. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to achieve higher efficiency and selectivity. The compound's structural features, including the bromo-fluorophenyl moiety, have been identified as critical for its binding affinity to specific biological targets, such as serotonin and dopamine receptors, which are implicated in various neurological disorders.

Pharmacological evaluations of 1-2-(2-bromo-3-fluorophenyl)propan-2-ylcyclopropan-1-amine have revealed its potential as a modulator of neurotransmitter systems. In vitro studies demonstrate its high affinity for serotonin receptors (5-HT_2A and 5-HT_2C), suggesting possible applications in the treatment of psychiatric conditions such as depression and schizophrenia. Additionally, preliminary in vivo studies in rodent models have shown encouraging results, with the compound exhibiting good blood-brain barrier penetration and favorable pharmacokinetic profiles.

The safety and toxicity profile of 1-2-(2-bromo-3-fluorophenyl)propan-2-ylcyclopropan-1-amine has also been a subject of recent investigation. Acute and subchronic toxicity studies in animal models indicate a relatively safe profile at therapeutic doses, with no significant adverse effects observed. However, further long-term studies are required to fully assess its safety for human use. Metabolic stability studies have highlighted the compound's resistance to hepatic degradation, which could translate to a longer half-life in clinical settings.

In conclusion, 1-2-(2-bromo-3-fluorophenyl)propan-2-ylcyclopropan-1-amine (CAS: 2229420-82-8) represents a promising candidate for further drug development, particularly in the realm of CNS disorders. Its unique chemical structure, combined with its favorable pharmacological and safety profiles, positions it as a valuable lead compound. Future research should focus on optimizing its therapeutic efficacy, exploring its mechanism of action in greater detail, and advancing it through preclinical and clinical trials.